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Foreword: This document provides a comprehensive technical overview of the ozone depletion

potential (ODP) of Trichlorofluoromethane (CFC-11), commonly known as Freon-11. It is

intended for researchers, scientists, and professionals in drug development and related fields

who require a deep understanding of the atmospheric chemistry and environmental impact of

halogenated compounds. This guide delves into the fundamental principles of ODP, the

chemical mechanisms of ozone depletion by Freon-11, methodologies for its determination,

and relevant quantitative data.

Introduction to Ozone Depletion Potential (ODP)
The Ozone Depletion Potential (ODP) is a relative index that quantifies the potential of a

chemical substance to cause ozone degradation in the stratosphere.[1][2][3] It is a

standardized measure that compares the ozone-destroying capability of a compound to that of

Freon-11 (CFC-11).[1][2][4] By definition, Freon-11 is assigned an ODP of 1.0, making it the

benchmark against which all other ozone-depleting substances (ODS) are measured.[1][2][4]

The concept of ODP was first proposed in 1983 and has since become a crucial metric in

environmental science and policy, particularly in the context of the Montreal Protocol, an

international treaty designed to phase out the production and consumption of ODS.[1][3] A

substance's ODP is determined by several factors, including its atmospheric lifetime, the

number of chlorine or bromine atoms it contains, and the efficiency of the catalytic cycles in

which it participates to destroy ozone.[1][4]
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The Core of Freon-11's Ozone Depletion Potential
Freon-11 (CCl₃F) is a chlorofluorocarbon (CFC) that was widely used as a refrigerant,

propellant in aerosol sprays, and a blowing agent for foams. Its high stability in the troposphere

allows it to persist in the atmosphere for extended periods, with an atmospheric lifetime of

approximately 55 years.[3] This long lifetime enables it to be transported into the stratosphere,

where the primary mechanism of ozone depletion occurs.[5]

The core of Freon-11's ozone-depleting action lies in its susceptibility to photolysis by high-

energy ultraviolet (UV) radiation in the stratosphere.[6][5] This process, known as

photodissociation, breaks the carbon-chlorine bonds in the CFC-11 molecule, releasing highly

reactive chlorine atoms (Cl•).[5][7]

The chemical process can be summarized as follows:

Transport and Photolysis: Freon-11, being inert in the lower atmosphere, gradually diffuses

into the stratosphere.[6][5] There, it absorbs UV radiation (with a wavelength less than 290

nm) and undergoes photolysis, releasing a chlorine radical.[8]

Reaction: CCl₃F + hν → •CCl₂F + Cl•

Catalytic Ozone Destruction: The liberated chlorine radical then initiates a catalytic cycle that

leads to the destruction of ozone (O₃).[5][7] This cycle is highly efficient, with a single

chlorine atom capable of destroying thousands of ozone molecules before it is eventually

removed from the stratosphere.[6][5][7] The primary catalytic cycle involves two main

reactions:

Step 1: The chlorine radical reacts with an ozone molecule, breaking it down to form

chlorine monoxide (ClO) and an ordinary oxygen molecule (O₂).[5][7]

Reaction: Cl• + O₃ → ClO• + O₂

Step 2: The chlorine monoxide radical then reacts with a free oxygen atom (O), which is

naturally present in the stratosphere, to regenerate the chlorine radical and form another

oxygen molecule.[5][7]

Reaction: ClO• + O → Cl• + O₂
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The net result of this catalytic cycle is the conversion of an ozone molecule and an oxygen

atom into two oxygen molecules, with the chlorine atom being regenerated to continue the

process.[9]

Quantitative Data on Ozone Depleting Substances
The following table summarizes the Ozone Depletion Potential and Global Warming Potential

(GWP) for Freon-11 and other selected substances. GWP is another important environmental

metric that measures a substance's contribution to global warming relative to carbon dioxide.

Substance
Chemical
Formula

Type

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP, 100-
year)

Atmospheri
c Lifetime
(years)

Freon-11

(CFC-11)
CCl₃F CFC 1.0 4750 55

Freon-12

(CFC-12)
CCl₂F₂ CFC 1.0 10900 100

Carbon

Tetrachloride
CCl₄ Other 1.1 1400 26

Halon-1301 CBrF₃ Halon 10.0 7140 65

HCFC-22 CHClF₂ HCFC 0.055 1810 12

HFC-134a C₂H₂F₄ HFC 0 1430 14

HFO-1234yf C₃H₂F₄ HFO 0 4 0.03

Data sourced from various chemical and environmental science databases.

Experimental Protocols for ODP Determination
The determination of a substance's ODP is a complex process that integrates laboratory

measurements with atmospheric modeling.[4] While a single, standardized experimental

protocol is not universally applied, the general methodology involves the following key steps:
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4.1. Laboratory Studies of Chemical Kinetics and Photochemistry

Objective: To determine the rate constants of reactions relevant to the substance's

atmospheric degradation and its interaction with ozone.

Methodology:

Pulsed Laser Photolysis-Laser Induced Fluorescence (PLP-LIF): This technique is used to

measure the rate coefficients of reactions between the substance and hydroxyl (OH)

radicals, which is a primary removal mechanism in the troposphere. A photolysis laser

generates OH radicals, and a probe laser detects their concentration over time in the

presence of the substance being tested.

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is employed to

monitor the loss of the reactant and reference compounds in a reaction chamber.[10] By

comparing the decay rate of the test substance to a reference compound with a known

reaction rate, the rate constant for the test substance can be determined.[10]

UV-Visible Spectroscopy: This method is used to measure the absorption cross-sections

of the substance at different wavelengths of UV light. This data is crucial for calculating the

rate of photolysis in the stratosphere.

4.2. Atmospheric Lifetime Determination

Objective: To calculate the atmospheric lifetime of the substance, which is a measure of how

long it persists in the atmosphere.

Methodology: The atmospheric lifetime is calculated based on the rate constants of its

removal processes (reaction with OH radicals, photolysis) and the atmospheric

concentrations of these removal agents.

4.3. Atmospheric Modeling

Objective: To simulate the transport of the substance into the stratosphere and its

subsequent impact on the ozone layer.

Methodology:
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2-D and 3-D Chemical Transport Models (CTMs): These complex computer models

simulate the chemistry and dynamics of the atmosphere.[11]

Input Data: The models are fed with laboratory-derived data on reaction rates and

photolysis cross-sections, along with emissions data for the substance.

ODP Calculation: The model calculates the global ozone loss due to a steady-state

emission of the test substance and compares it to the ozone loss calculated for a similar

emission of Freon-11. The ratio of these two values gives the ODP.[2][12]

Visualizations
5.1. Signaling Pathway of Ozone Depletion by Freon-11
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Caption: Catalytic cycle of ozone depletion initiated by Freon-11.

5.2. Experimental Workflow for ODP Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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